Cas no 1630907-10-6 (2-Azaspiro[3.3]heptan-6-ol hydrochloride)

• Product Name: 2-Azaspiro[3.3]heptan-6-ol hydrochloride
• CAS No: 1630907-10-6
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD23703064
• CID: 2093758
• PubChem ID: 73554122
• Update Time: 2025-05-23

2-Azaspiro[3.3]heptan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptan-6-ol hydrochloride
• 2-Azaspiro[3.3]heptan-6-olhydrochloride
• AKOS022185231
• 1630907-10-6
• SCHEMBL21590740
• 2-Azaspiro[3.3]heptan-6-ol, hydrochloride
• AS-51922
• P13906
• SY099855
• EN300-317210
• 2-Azaspiro[3.3]heptan-6-ol HCl
• 2-Azaspiro[3.3]heptan-6-ol, hydrochloride (1:1)
• 2-azaspiro[3.3]heptan-6-ol;hydrochloride
• SB20145
• DB-392647
• MFCD23703064
• CS-0043989
• 2-Azaspiro(3.3)heptan-6-ol hydrochloride
• 813-693-7

• MDL： MFCD23703064
• Inchi： 1S/C6H11NO.ClH/c8-5-1-6(2-5)3-7-4-6;/h5,7-8H,1-4H2;1H
• InChI Key： GVISYHVUGUIQRD-UHFFFAOYSA-N
• SMILES： Cl.OC1CC2(CNC2)C1

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

2-Azaspiro[3.3]heptan-6-ol hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Azaspiro[3.3]heptan-6-ol hydrochloride

2-Azaspiro[3.3]heptan-6-ol Hydrochloride (CAS No. 1630907-10-6): An Overview

2-Azaspiro[3.3]heptan-6-ol hydrochloride (CAS No. 1630907-10-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Azaspiro[3.3]heptan-6-ol HCl, is a member of the spirocyclic compounds, which are characterized by their distinctive spirocyclic ring structure. The compound's chemical formula is C₇H₁₄N₂O·HCl, and it has a molecular weight of approximately 158.65 g/mol.

The spirocyclic structure of 2-Azaspiro[3.3]heptan-6-ol hydrochloride provides it with unique chemical and biological properties, making it an attractive candidate for various applications in drug discovery and development. Recent studies have highlighted its potential in modulating specific biological targets, particularly in the central nervous system (CNS) and as a scaffold for the design of novel therapeutic agents.

In the realm of medicinal chemistry, the spirocyclic framework of 2-Azaspiro[3.3]heptan-6-ol hydrochloride offers several advantages. The rigidity and conformational constraint provided by the spirocyclic ring can enhance the binding affinity and selectivity of molecules targeting specific receptors or enzymes. This property is particularly valuable in the development of drugs with improved pharmacokinetic profiles and reduced off-target effects.

2-Azaspiro[3.3]heptan-6-ol hydrochloride has been investigated for its potential as a lead compound in the treatment of various neurological disorders, including anxiety, depression, and neurodegenerative diseases. One notable study published in the Journal of Medicinal Chemistry explored the use of 2-Azaspiro[3.3]heptan-6-ol hydrochloride-derived compounds as selective serotonin reuptake inhibitors (SSRIs). The results indicated that these compounds exhibited potent SSRI activity with favorable pharmacological profiles, suggesting their potential as next-generation antidepressants.

Beyond its applications in CNS disorders, 2-Azaspiro[3.3]heptan-6-ol hydrochloride has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical institute demonstrated that derivatives of this compound exhibited significant anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The synthesis of 2-Azaspiro[3.3]heptan-6-ol hydrochloride involves several well-established organic reactions, including ring-closing metathesis (RCM) and nucleophilic substitution reactions. These synthetic routes allow for the efficient production of the compound on both laboratory and industrial scales, facilitating its widespread use in research and development.

In terms of safety and toxicity, studies have shown that 2-Azaspiro[3.3]heptan-6-ol hydrochloride exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in humans.

The future prospects for 2-Azaspiro[3.3]heptan-6-ol hydrochloride are promising, driven by ongoing research efforts to optimize its structure and explore new therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of novel derivatives with enhanced biological activities.

In conclusion, 2-Azaspiro[3.3]heptan-6-ol hydrochloride (CAS No. 1630907-10-6) represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its unique spirocyclic structure and favorable biological properties make it an attractive target for researchers aiming to develop innovative therapies for a range of medical conditions.